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Compound of Interest

Compound Name: 1,8-Diiodonaphthalene

Cat. No.: B175167 Get Quote

An In-depth Technical Guide on 1,8-Diiodonaphthalene

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is critical. This document provides a concise technical

overview of 1,8-diiodonaphthalene, focusing on its molecular formula and weight.

Molecular Properties of 1,8-Diiodonaphthalene
1,8-Diiodonaphthalene is an aromatic compound characterized by a naphthalene backbone

with two iodine substituents at the 1 and 8 positions.[1][2] This structural arrangement imparts

specific chemical properties that make it a subject of interest in various research and

development applications.

Quantitative Data Summary
The core molecular data for 1,8-diiodonaphthalene is summarized in the table below. The

molecular formula is consistently reported as C10H6I2.[1][2][3] The molecular weight is

approximately 379.96 g/mol .[1][3][4]
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Parameter Value Source

Molecular Formula C10H6I2
PubChem[1], Sigma-Aldrich,

Alfa Chemistry[3]

Molecular Weight 379.96 g/mol
PubChem[1], Sigma-Aldrich,

Alfa Chemistry[3]

CAS Number 1730-04-7
Sigma-Aldrich, Ark Pharma

Scientific Limited[4]

Appearance
Light yellow to brown solid

crystals
ChemicalBook[5]

Melting Point 109-113 °C
Sigma-Aldrich,

ChemicalBook[5]

Logical Relationship Diagram
The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular properties.
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Core properties of 1,8-diiodonaphthalene.

This document is intended for a technical audience and assumes a foundational knowledge of

chemistry. The experimental protocols for determining molecular weight and formula, such as

mass spectrometry and elemental analysis, are standard laboratory procedures and are not

detailed here.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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